4-ethyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H21N3O2S/c1-3-15-6-8-17(9-7-15)24(22,23)19-11-10-16-13-21-12-4-5-14(2)18(21)20-16/h4-9,12-13,19H,3,10-11H2,1-2H3
• InChI Key: BLGBKXACDYZPPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NCCC2=CN3C=CC=C(C3=N2)C
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. This moiety can be found in the molecules of many active pharmaceutical ingredients.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines often involves the condensation of 2-aminopyridines with α-halo ketones. For example, 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides, reacted with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine derivatives is often confirmed by X-ray structural analysis.

Chemical Reactions Analysis

2-Methylimidazo[1,2-a]pyridine can further react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of sulfonamide derivatives involves complex chemical reactions that yield compounds with potential as pharmaceutical agents. For instance, compounds have been synthesized with the anticipation of exhibiting activities against various diseases, including cancer and microbial infections. The structural characterization of these compounds, using techniques like NMR, MS, and IR spectroscopy, provides insights into their chemical properties and potential mechanisms of action (Ghorab et al., 2014).

Antimicrobial and Anticancer Activities

• Several sulfonamide derivatives have been evaluated for their antimicrobial and anticancer activities. These compounds are tested against a variety of bacterial and fungal strains, as well as cancer cell lines, to assess their therapeutic potential. For example, novel sulfonamide derivatives have shown promising activity against breast cancer cell lines, highlighting their potential as anticancer agents (Ghorab et al., 2014).

Mechanism of Action

The exact mechanism of action of imidazo[1,2-a]pyridine derivatives can vary depending on the specific compound and its biological target. Some imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Future Directions

The future directions for research on imidazo[1,2-a]pyridine derivatives are likely to continue to focus on their potential applications in medicinal chemistry, given their broad range of biological activity.